Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[(1,3-benzoxazol-2-ylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O3/c1-18(2,3)24-17(22)21-11-7-6-8-13(21)12-19-16-20-14-9-4-5-10-15(14)23-16/h4-5,9-10,13H,6-8,11-12H2,1-3H3,(H,19,20)
• InChI Key: NADCSOYLAAERSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CNC2=NC3=CC=CC=C3O2
• Molecular Formula: C18H25N3O3
• DSSTOX Substance ID: DTXSID801148196
• Molecular Weight: 331.4 g/mol
• CAS RN: 475105-36-3

Description

“Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate” is a chemical compound that is a derivative of benzoxazole. Benzoxazole derivatives have been found to have a wide spectrum of biological activities, which has led to increased interest in their synthesis and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of benzoxazole derivatives, such as “Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate”, often involves the use of intermediates. For example, one method involves the use of piperidine aldehyde and o-aminophenol in toluene, with zinc bromide as a catalyst.

Molecular Structure Analysis

Benzoxazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The specific molecular structure of “Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate” would require more specific information or computational modeling to determine.

Chemical Reactions Analysis

The chemical reactions involving benzoxazole derivatives can be quite diverse, depending on the specific compound and the conditions under which the reactions occur. For “Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate”, specific reaction information is not available in the retrieved sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Tert-butyl 2-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate” would depend on its specific molecular structure. Benzoxazole itself is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

The mechanism of action for benzoxazole derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Some benzoxazole derivatives have been found to inhibit certain enzymes, such as the inhA enzyme in Mycobacterium tuberculosis.

Synthesis routes and methods

Procedure details

(RS) 2-Aminomethyl-piperidine-1-carboxylic acid tert butyl ester (0.21 g) and 2-chlorobenzoxazole (0.153 g) and triethylamine (0.1 g) were combined in tetrahydrofuran (10 ml) and stirred at room temperature for 4 hours. The mixture was partitioned between ethyl acetate and water, the organic phase dried and solvent removed at reduced pressure to give the title compound (0.36 g) as an oil that solidified on standing.